Cas no 2034293-00-8 (N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide)

• Product Name: N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide
• CAS No: 2034293-00-8
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6073253
• PubChem ID: 119104804
• Update Time: 2025-06-08

N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide
• AKOS026704159
• F6559-2029
• N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
• N-{[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide
• 2034293-00-8
• N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide

• Inchi： 1S/C13H15N3O3S/c17-13(10-1-4-18-8-10)14-7-11-15-12(16-19-11)9-2-5-20-6-3-9/h1,4,8-9H,2-3,5-7H2,(H,14,17)
• InChI Key： SPEXNKGJQHJPTR-UHFFFAOYSA-N
• SMILES： S1CCC(C2=NOC(CNC(C3=COC=C3)=O)=N2)CC1

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107Ų

Additional information on N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide

Comprehensive Overview of N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide (CAS No. 2034293-00-8)

The compound N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide (CAS No. 2034293-00-8) represents a fascinating area of research in medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a thian-4-yl moiety, a 1,2,4-oxadiazole ring, and a furan-3-carboxamide group, making it a subject of interest for its potential biological activities. Researchers are increasingly exploring such hybrid structures due to their ability to interact with diverse biological targets, addressing current challenges in therapeutic development.

In recent years, the demand for novel heterocyclic compounds like N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide has surged, driven by the need for innovative treatments in areas such as inflammation, metabolic disorders, and infectious diseases. The 1,2,4-oxadiazole scaffold, in particular, has garnered attention for its role in enhancing molecular stability and bioavailability, key factors in modern drug design. This compound's furan-3-carboxamide segment further contributes to its potential as a bioactive agent, often associated with antimicrobial and anti-inflammatory properties.

The synthesis and characterization of CAS No. 2034293-00-8 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Its structural complexity underscores the importance of precision in synthetic protocols to ensure reproducibility and purity. As the pharmaceutical industry shifts toward personalized medicine, molecules like this are being scrutinized for their target specificity and minimal off-target effects, aligning with the growing emphasis on precision therapeutics.

From an applications perspective, N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide is being investigated for its potential in modulating enzyme activity and receptor interactions. Preliminary studies suggest its relevance in designing enzyme inhibitors, a hot topic in drug discovery forums. The integration of computational modeling and high-throughput screening has accelerated the evaluation of such compounds, reflecting broader trends in AI-driven pharmaceutical research.

Environmental and safety profiles of CAS No. 2034293-00-8 are also under review, as regulatory agencies emphasize sustainable chemistry practices. Researchers are exploring green synthesis routes to minimize waste and energy consumption, addressing the global push for eco-friendly drug development. This dual focus on efficacy and sustainability positions the compound as a candidate for future therapeutic pipelines.

In summary, N-{3-(thian-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted structure and potential applications resonate with current scientific priorities, from targeted drug delivery to sustainable synthesis. As research progresses, this compound may emerge as a cornerstone in next-generation pharmaceutical solutions.